Cas no 1344269-19-7 (2-(1-aminocyclopentyl)-6-ethyl-5-methyl-1,4-dihydropyrimidin-4-one)

• Product Name: 2-(1-aminocyclopentyl)-6-ethyl-5-methyl-1,4-dihydropyrimidin-4-one
• CAS No: 1344269-19-7
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• MDL: MFCD18363244
• CID: 5168979
• Update Time: 2025-06-12

2-(1-aminocyclopentyl)-6-ethyl-5-methyl-1,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone, 2-(1-aminocyclopentyl)-6-ethyl-5-methyl-
• 2-(1-Aminocyclopentyl)-6-ethyl-5-methylpyrimidin-4(1h)-one
• 2-(1-aminocyclopentyl)-6-ethyl-5-methyl-1H-pyrimidin-4-one
• 2-(1-aminocyclopentyl)-6-ethyl-5-methyl-1,4-dihydropyrimidin-4-one

• MDL： MFCD18363244
• Inchi： 1S/C12H19N3O/c1-3-9-8(2)10(16)15-11(14-9)12(13)6-4-5-7-12/h3-7,13H2,1-2H3,(H,14,15,16)
• InChI Key： IPVLEIJEJVXAQR-UHFFFAOYSA-N
• SMILES： C1(C2(N)CCCC2)=NC(CC)=C(C)C(=O)N1

Additional information on 2-(1-aminocyclopentyl)-6-ethyl-5-methyl-1,4-dihydropyrimidin-4-one

Comprehensive Overview of 2-(1-Aminocyclopentyl)-6-ethyl-5-methyl-1,4-dihydropyrimidin-4-one (CAS No. 1344269-19-7)

2-(1-Aminocyclopentyl)-6-ethyl-5-methyl-1,4-dihydropyrimidin-4-one (CAS No. 1344269-19-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique dihydropyrimidinone core and cyclopentylamine substituent, is a subject of interest due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The compound's 1,4-dihydropyrimidin-4-one scaffold is a well-known pharmacophore found in many bioactive molecules. This structural motif is often associated with diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the ethyl and methyl groups at positions 6 and 5, respectively, further enhances its potential for molecular interactions, making it a valuable candidate for medicinal chemistry studies. Additionally, the 1-aminocyclopentyl moiety introduces steric and electronic effects that could influence binding affinity and metabolic stability.

In recent years, the scientific community has shown growing interest in dihydropyrimidinone derivatives, driven by their versatility and therapeutic potential. Searches for terms like "dihydropyrimidinone synthesis" and "bioactive pyrimidine derivatives" have surged, reflecting the demand for innovative approaches to drug design. 2-(1-Aminocyclopentyl)-6-ethyl-5-methyl-1,4-dihydropyrimidin-4-one aligns with this trend, offering a promising scaffold for the development of novel therapeutics.

From a synthetic perspective, the preparation of 2-(1-Aminocyclopentyl)-6-ethyl-5-methyl-1,4-dihydropyrimidin-4-one involves multi-step organic transformations. Key steps may include the condensation of β-keto esters with urea or thiourea derivatives, followed by functionalization of the cyclopentyl ring. Researchers often optimize reaction conditions to achieve high yields and purity, as highlighted in queries such as "efficient synthesis of dihydropyrimidinones." The compound's CAS No. 1344269-19-7 serves as a critical identifier for sourcing and regulatory compliance in laboratory settings.

Beyond its synthetic value, 2-(1-Aminocyclopentyl)-6-ethyl-5-methyl-1,4-dihydropyrimidin-4-one has potential applications in computational chemistry and molecular modeling. Its structure is amenable to docking studies and QSAR analyses, which are frequently searched topics in drug discovery forums. These computational tools help predict interactions with biological targets, guiding the design of more effective analogs. The compound's aminocyclopentyl group, in particular, may play a role in enhancing binding to specific enzymes or receptors.

In the context of current research trends, the exploration of heterocyclic compounds like 2-(1-Aminocyclopentyl)-6-ethyl-5-methyl-1,4-dihydropyrimidin-4-one is closely tied to the search for new treatments for chronic diseases. Topics such as "small molecule inhibitors" and "targeted therapy" are highly relevant, as this compound could contribute to the development of selective modulators for disease-related proteins. Its structural complexity and functional group diversity make it a compelling subject for further investigation.

Quality control and analytical characterization are also critical aspects of working with 2-(1-Aminocyclopentyl)-6-ethyl-5-methyl-1,4-dihydropyrimidin-4-one. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and identity. These methods ensure that the compound meets the stringent standards required for preclinical and clinical research, addressing common queries like "analytical methods for dihydropyrimidinones."

In summary, 2-(1-Aminocyclopentyl)-6-ethyl-5-methyl-1,4-dihydropyrimidin-4-one (CAS No. 1344269-19-7) represents a fascinating intersection of synthetic chemistry, medicinal chemistry, and computational biology. Its unique structure and potential bioactivity position it as a valuable tool for researchers exploring new therapeutic avenues. As interest in heterocyclic scaffolds and drug-like molecules continues to grow, this compound is poised to remain a topic of significant scientific inquiry.